Cas no 20636-20-8 (N-butylbutanehydrazide)

• Product Name: N-butylbutanehydrazide
• CAS No: 20636-20-8
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5934295
• PubChem ID: 141865913
• Update Time: 2025-08-04

N-butylbutanehydrazide Chemical and Physical Properties

Names and Identifiers

• N-butylbutanehydrazide
• 20636-20-8
• EN300-1276023

• Inchi： 1S/C8H18N2O/c1-3-5-7-10(9)8(11)6-4-2/h3-7,9H2,1-2H3
• InChI Key： UBGAIIGGQHGNIK-UHFFFAOYSA-N
• SMILES： O=C(CCC)N(CCCC)N

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on N-butylbutanehydrazide

N-butylbutanehydrazide (CAS No. 20636-20-8): Properties, Applications, and Market Insights

N-butylbutanehydrazide (CAS No. 20636-20-8) is a specialized organic compound with growing interest in both industrial and research applications. This hydrazide derivative, characterized by its unique molecular structure, has garnered attention due to its versatility in chemical synthesis and functional material development. As researchers explore sustainable alternatives in various fields, N-butylbutanehydrazide emerges as a compound with significant potential.

The chemical structure of N-butylbutanehydrazide features a butyl group attached to a hydrazide moiety, which contributes to its reactivity and solubility properties. Its molecular formula, C₈H₁₈N₂O, and molecular weight of 158.24 g/mol make it particularly useful in controlled reactions. Recent studies highlight its role as a building block in pharmaceutical intermediates and specialty polymers, addressing the increasing demand for high-performance chemical precursors in these sectors.

One of the most searched questions regarding N-butylbutanehydrazide applications relates to its stability under different conditions. Research indicates that this compound demonstrates excellent thermal stability up to 150°C, making it suitable for processes requiring moderate heat. Its solubility profile—readily soluble in common organic solvents like ethanol and acetone but poorly soluble in water—has prompted investigations into its use as a phase-transfer catalyst in green chemistry applications.

In the context of current market trends, the global demand for N-butylbutanehydrazide suppliers has seen steady growth, particularly from the Asia-Pacific region. This correlates with the expansion of the pharmaceutical and specialty chemicals industries in emerging economies. Analytical reports suggest a compound annual growth rate (CAGR) of approximately 5-7% for similar hydrazide derivatives, driven by their increasing adoption in advanced material synthesis and bioactive compound development.

From a technical perspective, the synthesis of N-butylbutanehydrazide typically involves the reaction of butyl hydrazine with butyryl chloride under controlled conditions. This process has been optimized in recent years to achieve yields exceeding 85%, with purity levels suitable for pharmaceutical applications. The compound's characteristic NMR spectrum, featuring distinct peaks at δ 0.9 (t, 3H), 1.3-1.5 (m, 8H), 2.2 (t, 2H), and 6.5 (broad s, 1H), serves as a reliable quality control marker for N-butylbutanehydrazide manufacturers.

Environmental considerations have become increasingly important in chemical usage, and N-butylbutanehydrazide presents several advantages in this regard. Its relatively low ecotoxicity profile and biodegradability make it a candidate for replacing more persistent compounds in certain applications. Recent patents have disclosed its use in environmentally friendly corrosion inhibitors, responding to industry demands for sustainable alternatives.

The analytical characterization of N-butylbutanehydrazide has benefited from advances in spectroscopic techniques. Fourier-transform infrared spectroscopy (FTIR) typically shows strong absorption bands at 3300 cm^-1 (N-H stretch) and 1650 cm^-1 (C=O stretch), while mass spectrometry reveals a characteristic molecular ion peak at m/z 158. These analytical fingerprints are crucial for quality assurance in N-butylbutanehydrazide production and help distinguish it from similar hydrazide compounds.

Storage and handling recommendations for N-butylbutanehydrazide emphasize protection from moisture and oxidation. Best practices suggest storage in amber glass containers under nitrogen atmosphere at temperatures below 30°C. These precautions maintain the compound's stability and purity, which are critical factors for researchers investigating its potential in novel material development and specialty chemical formulations.

Looking toward future applications, ongoing research explores the use of N-butylbutanehydrazide in smart material systems. Its ability to form stable complexes with transition metals has sparked interest in catalytic applications, particularly in asymmetric synthesis. Additionally, its potential as a ligand in coordination chemistry opens possibilities for developing new functional materials with tailored properties.

The regulatory status of N-butylbutanehydrazide varies by region, but it generally falls under standard chemical handling guidelines. Manufacturers and users should consult local regulations regarding transportation and workplace safety. Proper documentation, including safety data sheets (SDS) and technical specifications, is essential for N-butylbutanehydrazide distributors serving global markets.

In conclusion, N-butylbutanehydrazide (CAS No. 20636-20-8) represents an important compound in modern chemical research and industrial applications. Its unique properties, combined with growing interest in sustainable chemistry solutions, position it as a valuable material for diverse applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new potential uses, the market for this specialized hydrazide derivative is expected to expand accordingly.